Cas no 936-78-7 (2-(Aminomethyl)-1,3-benzodioxole)

• Product Name: 2-(Aminomethyl)-1,3-benzodioxole
• CAS No: 936-78-7
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD18805479
• CID: 797305
• PubChem ID: 57356026
• Update Time: 2025-06-13

2-(Aminomethyl)-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-2-methanamine
• 1,3-benzodioxol-2-ylmethanamine
• 2-(Aminomethyl)-1,3-benzodioxole
• 2-Aminomethyl-1,3-benzodioxol
• [(Benzodioxol-2-yl)methyl]amine
• NYGUTNGOSYLYKD-UHFFFAOYSA-N
• 5246AJ
• benzo[d][1,3]dioxol-2-ylmethanamine
• C-benzo[1,3]dioxol-2-yl-methylamine
• SY026998
• 1-(2H-1,3-Benzodioxol-2-yl)methanamine
• A916601
• 936-78-7
• FT-0731317
• SCHEMBL437597
• AKOS022904321
• MFCD18805479
• DTXSID60723384
• AC2204
• 2-(Aminomethyl)-1 pound not3-benzodioxole
• CS-11631
• DA-30293

• MDL： MFCD18805479
• Inchi： 1S/C8H9NO2/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-4,8H,5,9H2
• InChI Key： NYGUTNGOSYLYKD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC1CN

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 44.5

Experimental Properties

• Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 87-89 ºC (0.7 Torr)
• Flash Point: 108.5±26.0 ºC,
• Solubility: Slightly soluble (3.3 g/l) (25 º C),
• PSA: 44.48000
• LogP: 1.44290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(Aminomethyl)-1,3-benzodioxole

2-(Aminomethyl)-1,3-Benzodioxole (CAS No. 936-78-7): A Comprehensive Overview of Its Chemistry and Emerging Applications in Biomedical Research

The compound 2-(Aminomethyl)-1,3-benzodioxole, identified by the CAS No. 936-78-7, has emerged as a critical molecule in contemporary chemical and biomedical research due to its unique structural features and versatile functionalization potential. This aminomethylbenzodioxole derivative combines the stability of a benzodioxole scaffold with the reactivity of an amino group, enabling its exploration in drug discovery, catalytic systems, and material science applications.

Structurally, the compound comprises a 1,3-benzodioxole core linked via a methylene spacer to an amino group (-NH₂). This configuration facilitates nucleophilic substitution and coordination chemistry, making it amenable to further derivatization. Recent studies highlight its utility as a precursor for synthesizing bioactive compounds targeting cancer and neurodegenerative diseases. For instance, researchers at the University of Cambridge demonstrated that substituting the amino group with fluorinated moieties enhances its selectivity toward BRAF-mutant melanoma cells (Nature Communications, 2023).

In medicinal chemistry pipelines, the CAS No. 936-78-7 compound serves as a privileged scaffold for developing multitarget kinase inhibitors. A 2024 study published in Journal of Medicinal Chemistry revealed that conjugating this benzodioxole derivative with quinazoline motifs yields analogs capable of inhibiting both EGFR and HER2 receptors with submicromolar IC₅₀ values—critical for treating triple-negative breast cancers resistant to conventional therapies.

Beyond oncology applications, this molecule’s redox properties are being leveraged in electrochemical biosensors. Researchers at MIT engineered nanoparticle-based sensors incorporating aminomethylbenzodioxole derivatives, achieving real-time detection of dopamine levels in biological fluids with femtomolar sensitivity (ACS Sensors, 2024). The compound’s ability to undergo reversible oxidation at low potentials makes it ideal for wearable diagnostic devices.

Synthetic methodologies for accessing this compound have evolved significantly over the past decade. Traditional approaches involving nitroso-Diels-Alder cycloadditions are now complemented by palladium-catalyzed cross-coupling protocols that improve atom economy by over 40% (Green Chemistry Letters & Reviews, 2024). These advancements align with sustainability goals while maintaining high stereochemical control during scale-up processes.

In enzymology studies published in Bioorganic & Medicinal Chemistry Letters, this benzodioxole derivative was identified as a selective inhibitor of histone deacetylase 6 (HDAC6), exhibiting nanomolar potency without off-target effects on other HDAC isoforms—a breakthrough for developing treatments for amyotrophic lateral sclerosis (ALS). The compound’s rigid bicyclic structure prevents unfavorable conformational changes during protein binding interactions.

Ongoing investigations into its photophysical properties reveal potential applications in optogenetics tools and fluorescent probes. A collaborative study between Stanford University and ETH Zurich demonstrated that substituting the amine group with coumarin units produces fluorophores with excitation/emission maxima tunable between 450–550 nm—ideal for multiplex imaging applications without autofluorescence interference (Angewandte Chemie International Edition, 2024).

The compound’s chelating capabilities are also being explored in radiopharmaceutical development. Researchers at Memorial Sloan Kettering Cancer Center synthesized technetium-labeled derivatives showing promising tumor uptake profiles in murine xenograft models—opening new avenues for targeted radionuclide therapy (Journal of Nuclear Medicine, 2024).

Recent computational studies using density functional theory (DFT) have elucidated key mechanistic insights into its reaction pathways under transition metal catalysis conditions (Catalysis Science & Technology, 2024). These findings enable rational design of catalyst systems where the benzodioxole ring acts as a directing group during C-H activation processes—a critical step in synthesizing complex natural product analogs.

In summary, the CAS No. 936-78-7 compound, or aminomethylbenzodioxole derivatives, represents a multifunctional platform molecule bridging organic synthesis innovation with translational biomedical applications. Its structural tunability combined with emerging mechanistic understanding positions it as a cornerstone material across diverse scientific disciplines—from precision oncology to next-generation sensor technologies.